N-((1H-benzo[d]imidazol-2-yl)methyl)-2-(pyrazin-2-yl)thiazole-4-carboxamide

• IUPAC Name: N-(1H-benzimidazol-2-ylmethyl)-2-pyrazin-2-yl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C16H12N6OS/c23-15(13-9-24-16(22-13)12-7-17-5-6-18-12)19-8-14-20-10-3-1-2-4-11(10)21-14/h1-7,9H,8H2,(H,19,23)(H,20,21)
• InChI Key: XANDRYGSFXOKRF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)CNC(=O)C3=CSC(=N3)C4=NC=CN=C4
• Molecular Formula: C16H12N6OS
• Molecular Weight: 336.4 g/mol

Description

“N-((1H-benzo[d]imidazol-2-yl)methyl)-2-(pyrazin-2-yl)thiazole-4-carboxamide” is a complex organic compound. It contains several functional groups and rings, including a benzimidazole ring, a pyrazine ring, and a thiazole ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, the synthesis of similar compounds often involves the formation of the imidazole ring, which is a key component of many functional molecules. The synthesis of substituted imidazoles has seen recent advances, with an emphasis on the bonds constructed during the formation of the imidazole.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The benzimidazole, pyrazine, and thiazole rings would likely contribute significantly to the compound’s properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the imidazole, pyrazine, and thiazole rings. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple rings and functional groups would likely result in unique properties.

Scientific Research Applications

Kinase Inhibition

• Application : N-((1H-benzo[d]imidazol-2-yl)methyl)-2-(pyrazin-2-yl)thiazole-4-carboxamide has been investigated as a potential multi-kinase inhibitor. .

Anticancer Properties

• Application : Researchers have explored this compound’s ability to inhibit cancer cell growth. .

Anti-Inflammatory Effects

• Application : N-[(1H-1,3-benzodiazol-2-yl)methyl]-2-(pyrazin-2-yl)-1,3-thiazole-4-carboxamide might modulate inflammatory responses. .

Antibacterial Activity

• Application : Preliminary studies suggest that this compound exhibits antibacterial properties. .

Neuroprotection

• Application : N-((1H-benzo[d]imidazol-2-yl)methyl)-2-(pyrazin-2-yl)thiazole-4-carboxamide has been investigated for its potential neuroprotective effects. .

Antiviral Potential

• Application : Researchers are exploring whether this compound can inhibit viral replication. .

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, investigation of its properties, and potential applications. This would likely involve a detailed study of its molecular structure and the effects of various functional groups.